2-Hydroxy-3-methylbutyric acid
2-Hydroxy-3-methylbutyric acid
2-hydroxy-3-methylbutyric acid is a valine derivative that is valine in which the amino group has been replaced by a hydroxy group. It has a role as a human metabolite. It is functionally related to an isovaleric acid. It is a conjugate acid of a 2-hydroxy-3-methylbutyrate.
2-Hydroxy-3-methylbutyric acid is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available.
2-Hydroxy-3-methylbutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
2-Hydroxy-3-methylbutyric acid is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available.
2-Hydroxy-3-methylbutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
4026-18-0
VCID:
VC21162359
InChI:
InChI=1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8)
SMILES:
CC(C)C(C(=O)O)O
Molecular Formula:
C5H10O3
Molecular Weight:
118.13 g/mol
2-Hydroxy-3-methylbutyric acid
CAS No.: 4026-18-0
Cat. No.: VC21162359
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-hydroxy-3-methylbutyric acid is a valine derivative that is valine in which the amino group has been replaced by a hydroxy group. It has a role as a human metabolite. It is functionally related to an isovaleric acid. It is a conjugate acid of a 2-hydroxy-3-methylbutyrate. 2-Hydroxy-3-methylbutyric acid is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available. 2-Hydroxy-3-methylbutyric acid is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 4026-18-0 |
| Molecular Formula | C5H10O3 |
| Molecular Weight | 118.13 g/mol |
| IUPAC Name | 2-hydroxy-3-methylbutanoic acid |
| Standard InChI | InChI=1S/C5H10O3/c1-3(2)4(6)5(7)8/h3-4,6H,1-2H3,(H,7,8) |
| Standard InChI Key | NGEWQZIDQIYUNV-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)O)O |
| Canonical SMILES | CC(C)C(C(=O)O)O |
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